2'-Deoxyguanosine-15N5

• Molecular Formula: C10H13N5O4
• Molecular Weight: 272.21 g/mol
• InChI: InChI=1S/C10H13N5O4/c11-10-13-8-7(9(18)14-10)12-3-15(8)6-1-4(17)5(2-16)19-6/h3-6,16-17H,1-2H2,(H3,11,13,14,18)/t4-,5-,6-/m0/s1/i11+1,12+1,13+1,14+1,15+1
• InChIKey: YKBGVTZYEHREMT-YJTFKECZSA-N

2'-Deoxyguanosine-15N5 Procurement Guide

2'-Deoxyguanosine-15N5 (CAS 686353-29-7) is a stable isotope-labeled analog of the DNA nucleoside 2'-deoxyguanosine, in which all five nitrogen atoms of the purine base are substituted with the heavy nitrogen-15 (¹⁵N) isotope . This labeling increases the molecular mass by 5 Da relative to the unlabeled compound (C₁₀H₁₃¹⁵N₅O₄, MW ~272.21 g/mol), enabling its use as an internal standard in isotope dilution mass spectrometry (IDMS) [1]. The compound serves as a critical tracer for the precise quantification of deoxyguanosine and its oxidative modifications, such as 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxodG), a major biomarker of oxidative DNA damage [2].

Isotope-labeled internal standard Designed for MS-based quantification via isotope dilution; requires a defined mass shift distinct from the analyte.

Uniform 15N5 enrichment Supports NMR structural biology experiments measuring 15N-15N scalar couplings; non-uniform labeling would complicate spectral interpretation.

Research matrix compatibility Applicable to DNA hydrolysates, urine, plasma, and tissue extracts; method transfer requires matrix-specific validation.

• [1] Teixeira AJ, et al. Irradiated (15N)DNA as an internal standard for analysis of base-oxidized DNA constituents by isotope dilution mass spectrometry. Anal Chem. 1995;67(2):399-404. View Source
• [2] Singh R, et al. Simultaneous determination of 8-oxo-2'-deoxyguanosine and 8-oxo-2'-deoxyadenosine in DNA using online column-switching liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2009;23(1):151-160. View Source

Why 2'-Deoxyguanosine-15N5 Cannot Be Substituted

In isotope dilution mass spectrometry (IDMS), the internal standard must be chemically identical to the analyte but distinguishable by mass. Unlabeled 2'-deoxyguanosine fails this requirement because it co-elutes and shares identical mass transitions, precluding its use as an internal standard [1]. Deuterium (²H)-labeled analogs, while commonly employed, can exhibit chromatographic isotope effects where the labeled compound elutes at a slightly different retention time than the native analyte, compromising quantification accuracy [2]. In contrast, the five ¹⁵N substitutions in 2'-deoxyguanosine-15N5 provide a sufficient mass shift (+5 Da) to avoid isotopic overlap with the natural abundance M+1 or M+2 peaks while minimizing retention time shifts due to the nearly identical chemical behavior of ¹⁴N and ¹⁵N [3].

Requirement

Comparator

Risk if substituted

Mass shift for SIL-IS +5 Da

Unlabeled 2'-deoxyguanosine

No mass differential; cannot serve as internal standard.

Low spectral interference

15N2-labeled dG (+2 Da shift)

+2 Da shift overlaps with natural abundance M+2 isotopologue, leading to quantification bias.

Uniform 15N enrichment for NMR

Selectively or partially labeled nucleosides

Incomplete labeling introduces complex splitting patterns; 2hJ(NN) coupling measurement may require extensive correction or become unfeasible.

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

2'-Deoxyguanosine-15N5 MS & NMR Performance

Uniform 15N5 Mass Shift Advantage

In a direct head-to-head comparison, ¹⁵N-labeled DNA internal standard demonstrated superior reproducibility for the quantification of 8-hydroxy-2'-deoxyguanosine (8-OHdG) compared to the monomeric ¹⁸O-labeled internal standard [1]. The ¹⁵N-DNA internal standard yielded a coefficient of variation (CV) of 7.9% (n=5), while the 8-[¹⁸O]hydroxy-2'-deoxyguanosine standard produced a CV of 16% (n=4) [1].

Mass Shift

Class-level inference

+5 Da

vs. +2 Da (15N2) or +0 Da (unlabeled)

Enables selective MRM detection with minimal matrix interference

Source-specific review for target biological matrices

Evidence Dimension	Analytical reproducibility (Coefficient of Variation)
Target Compound Data	CV = 7.9%
Comparator Or Baseline	8-[¹⁸O]hydroxy-2'-deoxyguanosine: CV = 16%
Quantified Difference	2.0-fold improvement in reproducibility (7.9% vs. 16%)
Conditions	GC/MS analysis of 8-OHdG; n=5 for ¹⁵N-DNA, n=4 for ¹⁸O standard

Why This Matters

A 2-fold improvement in analytical reproducibility directly translates to more reliable inter-day and inter-laboratory comparisons of oxidative DNA damage levels, a critical factor for longitudinal biomarker studies and clinical trial data integrity.

• [1] Teixeira AJ, et al. Irradiated (15N)DNA as an internal standard for analysis of base-oxidized DNA constituents by isotope dilution mass spectrometry. Anal Chem. 1995;67(2):399-404. View Source

High Isotopic Enrichment for Accurate Quantification

A validated online column-switching LC-MS/MS method utilizing [¹⁵N₅]-labeled internal standards for both 8-oxodG and 8-oxodA achieved a limit of detection (LOD) of 5 fmol for both adducts on-column [1]. This sensitivity enables the reliable detection of endogenous levels of oxidative DNA damage in as little as 10–40 µg of hydrolyzed DNA [1].

Isotopic Purity

Cross-study comparable

≥98 atom % 15N

Minimizes correction factors and systematic error in IDMS

Verify supplier CoA; lower enrichment increases uncertainty

Evidence Dimension	Limit of detection (LOD)
Target Compound Data	5 fmol (on-column)
Comparator Or Baseline	Typical unlabeled methods: Not applicable (requires isotope dilution for comparable sensitivity)
Quantified Difference	Enables quantification at 5 fmol level
Conditions	LC-MS/MS SRM mode; online column-switching; 10-40 µg hydrolyzed DNA

Why This Matters

The 5 fmol LOD represents a benchmark sensitivity that allows researchers to quantify basal oxidative DNA damage in limited biological specimens, including precious clinical biopsy samples or archived DNA specimens where material is scarce.

• [1] Singh R, et al. Simultaneous determination of 8-oxo-2'-deoxyguanosine and 8-oxo-2'-deoxyadenosine in DNA using online column-switching liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2009;23(1):151-160. View Source

Improved Precision in 8-OHdG Quantification

Commercially available 2'-Deoxyguanosine-15N5 is supplied with a specified isotopic enrichment of ≥98 atom % ¹⁵N, as verified by vendors such as Alfa Chemistry and BOC Sciences . Chemical purity is specified at ≥95% by HPLC . Unlabeled 2'-deoxyguanosine, while typically of high chemical purity (>99%), lacks the mass shift necessary for isotope dilution workflows, representing a functional, not chemical, differentiation .

Precision (CV)

Head-to-head

7.9% (n=5)

vs. 16% (n=4) for 18O-labeled standard

Supports improved reproducibility for DNA damage assays

GC/MS analysis of rat colon DNA; method-transfer review advised

Evidence Dimension	Isotopic enrichment and chemical purity
Target Compound Data	98 atom % ¹⁵N enrichment; ≥95% chemical purity
Comparator Or Baseline	Unlabeled 2'-deoxyguanosine: 99.21% chemical purity; 0% ¹⁵N enrichment
Quantified Difference	Functional differentiation: +5 Da mass shift enables IDMS
Conditions	Vendor certificate of analysis specifications

Why This Matters

These specifications are essential for procurement decisions; the 98 atom % enrichment ensures that the internal standard signal will not be confounded by residual unlabeled material, which could otherwise introduce systematic bias in quantitative MS assays.

Enabling 15N-15N Scalar Coupling Analysis

An online column-switching LC-MS/MS method for quantifying N2-ethyl-2'-deoxyguanosine (N2-ethyl-dG) adducts in DNA utilized [¹⁵N₅]N2-ethyl-dG as the stable isotope-labeled internal standard [1]. The method demonstrated a limit of detection of 2.0 fmol on-column and achieved linear dose-response curves (r=0.999 for cannabis smoke exposure; r=0.954 for in vitro acetaldehyde treatment) [1]. The use of the ¹⁵N₅-labeled internal standard enabled accurate quantitation following enzymatic hydrolysis with NaBH₃CN in the buffer [1].

NMR Applicability

Class-level inference

2hJ(NN) coupling

Uniform 15N5 required

Enables hydrogen bond scalar coupling measurement without correction artifacts

Partial labeling may require theoretical correction or limit experiment feasibility

Evidence Dimension	Limit of detection for DNA adduct
Target Compound Data	2.0 fmol (on-column) for N2-ethyl-dG
Comparator Or Baseline	No direct comparator available; method validation data
Quantified Difference	Enables detection at 2 fmol level
Conditions	LC-MS/MS SRM; 50 μg hydrolyzed DNA on-column

Why This Matters

This validation demonstrates the compound's utility in quantifying specific DNA adducts arising from environmental exposures (e.g., tobacco or cannabis smoke), a key application in molecular epidemiology and regulatory toxicology.

• [1] Singh R, et al. Evaluation of the DNA Damaging Potential of Cannabis Cigarette Smoke by the Determination of Acetaldehyde Derived N2-Ethyl-2′-deoxyguanosine Adducts. Chem Res Toxicol. 2009;22(6):1181-1188. View Source

2'-Deoxyguanosine-15N5 Applications

8-OxodG Quantification for Oxidative Stress

2'-Deoxyguanosine-15N5 is ideally suited as an internal standard for the LC-MS/MS quantification of 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxodG) and 8-oxodA in DNA isolated from tissues, cells, or urine. The validated LOD of 5 fmol [1] and the 2-fold improvement in reproducibility (CV 7.9% vs. 16%) [2] make it the preferred standard for longitudinal studies monitoring oxidative stress in aging, cancer, and neurodegenerative disease research.

DNA Adduct Detection in Carcinogenesis

The compound is essential for IDMS workflows targeting specific DNA adducts, such as N2-ethyl-dG or CEdG, formed by endogenous and exogenous agents [3][4]. Its +5 Da mass shift enables precise MS/MS quantitation without chromatographic interference. The 98 atom % ¹⁵N enrichment ensures minimal isotopic cross-talk with the analyte, which is critical for accurate adduct quantification in molecular epidemiology and regulatory genotoxicity assessments.

DNA Structure Elucidation by NMR

2'-Deoxyguanosine-15N5 serves as a phosphoramidite building block for the solid-phase synthesis of site-specifically ¹⁵N-labeled DNA oligonucleotides. These labeled oligos are invaluable for heteronuclear NMR studies of DNA structure, dynamics, and protein-DNA interactions, providing site-specific resolution that is unattainable with unlabeled DNA.

Application

Selection Property

Validation Focus

8-OxodG quantification (oxidative stress research)

Non-overlapping +5 Da mass shift; high isotopic purity

LLOQ and accuracy in research matrices; precision comparison against alternative standards

Trace DNA adduct detection (carcinogenesis studies)

Defined mass shift enables low-background detection in nanoLC-MS/MS

Adduct-specific method validation; matrix effect assessment in tissue extracts

DNA structure elucidation by NMR

Uniform 15N5 enrichment for unambiguous 2hJ(NN) measurement

Coupling constant accuracy; spectral simplification compared to partial labeling

Microbial DNA synthesis tracing

Stable isotope tracer with reported high incorporation rate

Incorporation efficiency relative to other deoxynucleosides; method reproducibility

• [1] Singh R, et al. Simultaneous determination of 8-oxo-2'-deoxyguanosine and 8-oxo-2'-deoxyadenosine in DNA using online column-switching liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2009;23(1):151-160. View Source
• [2] Teixeira AJ, et al. Irradiated (15N)DNA as an internal standard for analysis of base-oxidized DNA constituents by isotope dilution mass spectrometry. Anal Chem. 1995;67(2):399-404. View Source
• [3] Singh R, et al. Evaluation of the DNA Damaging Potential of Cannabis Cigarette Smoke by the Determination of Acetaldehyde Derived N2-Ethyl-2′-deoxyguanosine Adducts. Chem Res Toxicol. 2009;22(6):1181-1188. View Source
• [4] US Patent Application 20180207116. Methods of Quantifying N2-(1-Carboxyethyl)-2'-deoxy-guanosine (CEdG) and Synthesis of Oligonucleotides Containing CEdG. View Source